Cas no 256526-07-5 ((S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile)

• Product Name: (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile
• CAS No: 256526-07-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6338489
• PubChem ID: 11095438
• Update Time: 2025-10-31

(S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile
• 256526-07-5

• Inchi： 1S/C11H13NO2/c1-8(13)6-9-4-3-5-11(14-2)10(9)7-12/h3-5,8,13H,6H2,1-2H3/t8-/m0/s1
• InChI Key： WFUKXPFNUAFGPM-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC=C(C=1C#N)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile

Introduction to (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile (CAS No. 256526-07-5)

(S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile, identified by its CAS number 256526-07-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzonitrile core with hydroxyl and methoxy substituents, has garnered attention due to its potential applications in drug discovery and development. The stereochemical configuration at the chiral center, specifically the (S) configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

The structural attributes of (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile make it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of both hydroxyl and methoxy groups introduces hydrogen bonding capabilities and electronic effects that can modulate the compound's reactivity and binding affinity. These features are particularly valuable in designing molecules that interact with biological macromolecules such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how substituents like hydroxyl and methoxy groups influence the pharmacokinetic properties of benzonitrile derivatives. Studies indicate that these groups can significantly affect solubility, metabolic stability, and membrane permeability, which are critical factors in drug development. The (S) configuration at the chiral center further influences these properties by affecting the spatial orientation of functional groups, thereby impacting binding interactions.

In the context of current research, (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. For instance, its scaffold has been utilized in the development of compounds with anti-inflammatory and anticancer properties. The benzonitrile moiety is known to exhibit bioactivity through multiple mechanisms, including inhibition of key enzymes involved in disease pathways.

The hydroxyl group in (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile provides a site for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. This flexibility has been leveraged in synthetic strategies to develop molecules that exhibit enhanced efficacy and reduced toxicity. Additionally, the methoxy group contributes to electronic modulation, influencing both the reactivity of the nitrile group and overall molecular interactions.

Current research also highlights the importance of stereochemistry in determining the biological profile of pharmaceutical compounds. The (S) configuration of (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile has been found to influence its binding affinity and selectivity for biological targets. This underscores the need for precise stereochemical control during synthetic processes to optimize drug-like properties.

Furthermore, studies have demonstrated that derivatives of benzonitrile can exhibit significant therapeutic potential due to their ability to interact with various biological targets. For example, modifications at the hydroxyl and methoxy positions have led to compounds with improved pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life. These findings highlight the compound's utility as a building block in drug discovery efforts.

The synthesis of (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its applications on a larger scale. Techniques such as asymmetric synthesis have been particularly valuable in achieving enantiopure compounds like this one.

In summary, (S)-2-(2-Hydroxypropyl)-6-methoxybenzonitrile (CAS No. 256526-07-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its benzonitrile core, combined with hydroxyl and methoxy substituents, offers versatility in drug design. The stereochemical configuration at the chiral center further enhances its potential as a lead compound for therapeutic agents targeting various diseases. Continued research into this molecule is likely to yield novel insights into its pharmacological properties and applications.